Cas no 1804859-95-7 (3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1804859-95-7
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4869049
• Update Time: 2025-05-24

3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-2-3-1-4(9)5(6(10)11)12-7(3)13(14)15/h1,6H,2H2
• InChI Key： FJCCGVIGEFRDII-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(F)F)=NC=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine

Professional Introduction to 3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine (CAS No. 1804859-95-7)

3-(Bromomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine, identified by its CAS number 1804859-95-7, is a highly versatile intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities and synthetic utility. The presence of multiple functional groups, including a bromomethyl moiety, a chloro substituent, a difluoromethyl group, and a nitro group, makes it an invaluable building block for the development of novel molecules.

The bromomethyl group in this compound is particularly noteworthy for its reactivity, enabling various cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often required in the design of pharmacologically active compounds. The chloro substituent further enhances the synthetic potential by allowing nucleophilic substitution reactions, thereby facilitating the introduction of diverse functional groups at specific positions within the pyridine core.

The incorporation of a difluoromethyl group is another strategic feature that contributes to the compound's appeal in medicinal chemistry. Difluoromethyl groups are known to improve metabolic stability, lipophilicity, and binding affinity in drug candidates. Recent studies have highlighted their role in enhancing the efficacy of small-molecule inhibitors by modulating enzyme activity and receptor interactions. In contrast, the nitro group serves multiple purposes, including serving as a protecting group for nitrogen atoms and influencing electronic properties through its electron-withdrawing nature.

In recent years, 3-(bromomethyl)-5-chloro-6-(difluoromethyl)-2-nitropyridine has been extensively explored in the synthesis of bioactive molecules. For instance, researchers have leveraged its reactivity to develop novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's ability to undergo facile functionalization has allowed chemists to generate libraries of derivatives with tailored properties for high-throughput screening.

The pharmaceutical industry has also shown interest in this intermediate for its potential application in antiviral and antibacterial agents. The structural features of 3-(bromomethyl)-5-chloro-6-(difluoromethyl-2-
nitropyridine) align well with known pharmacophores that interact with viral proteases and bacterial enzymes. By modifying its functional groups, researchers can fine-tune its interactions with biological targets, leading to the discovery of next-generation therapeutics.

Agricultural research has not been left behind either. The compound's versatility makes it suitable for developing advanced agrochemicals such as herbicides and fungicides. The pyridine core is a common structural motif in many pesticides due to its ability to interfere with essential biological pathways in weeds and fungi while maintaining low toxicity to crops. The presence of electron-withdrawing groups like the nitro and difluoromethyl substituents enhances the molecule's bioactivity by improving its binding affinity to target enzymes.

The synthesis of 3-(
bromomethyl

The compound's electronic properties have also been studied extensively. Computational chemistry approaches have been used to predict its behavior in various reaction conditions, aiding in the rational design of synthetic routes. These studies have revealed insights into how different functional groups influence electron distribution within the molecule, which is critical for understanding its reactivity and biological activity.

In conclusion, 3-(
bromomethyl